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Introduction
Escarole (Cichorium endivia var. latifolium), a leafy green vegetable belonging to the

Asteraceae family, is recognized for its nutritional value and bitter taste, attributed to a variety

of specialized metabolites.[1] Among these, chicoric acid, a dicaffeoyltartaric acid, stands out

as a significant bioactive compound with a range of health-promoting properties, including

antioxidant, anti-inflammatory, antiviral, and immunostimulatory effects.[2][3][4] As interest in

functional foods and natural health products grows, accurate quantification of chicoric acid in

escarole extracts is crucial for quality control, standardization of products, and further

pharmacological investigation.

This application note provides detailed protocols for the extraction and quantification of chicoric

acid from escarole leaves using High-Performance Liquid Chromatography (HPLC) coupled

with UV detection. Additionally, it presents a summary of reported chicoric acid content in

related species and illustrates a key signaling pathway associated with its anti-inflammatory

activity.

Data Presentation
The concentration of chicoric acid can vary significantly depending on the plant species,

cultivar, growing conditions, and processing methods.[5][6] While specific quantitative data for
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escarole is limited in readily available literature, data from the closely related species, chicory

(Cichorium intybus), provides a valuable reference point.

Table 1: Reported Concentrations of Chicoric Acid in Cichorium Species

Plant Species Plant Part
Method of
Analysis

Concentration
of Chicoric
Acid (µg/g Dry
Weight)

Reference

Cichorium

intybus
Leaves HPLC-PDA 1692.33 ± 0.04 [7]

Cichorium

intybus

Green/Red Aerial

Part
HPLC

Not specified, but

identified as a

major phenolic

compound

[8]

Cichorium

endivia
Leaves LC-MS/MS

Identified, but not

quantified
[1]

Cichorium

endivia

Fresh Edible

Parts
HPLC

Identified as a

main phenolic

compound, with

significant

variation

between

ecotypes

[9]

Experimental Protocols
Protocol for Extraction of Chicoric Acid from Escarole
Leaves
This protocol is adapted from established methods for extracting phenolic compounds from

chicory and other leafy greens.[1][10]

Materials:
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Fresh or freeze-dried escarole leaves

Ethanol (80% v/v in water)

Homogenizer (e.g., blender or mortar and pestle with liquid nitrogen)

Ultrasonic bath

Centrifuge

Filtration apparatus with 0.45 µm syringe filters

Rotary evaporator (optional)

Lyophilizer (optional)

Procedure:

Sample Preparation:

For fresh leaves, wash thoroughly with deionized water and pat dry.

Homogenize 10 g of fresh leaves or 1 g of freeze-dried, powdered leaves.

Extraction:

Transfer the homogenized sample to a flask.

Add 100 mL of 80% ethanol.

Perform ultrasound-assisted extraction (UAE) in an ultrasonic bath at 40 kHz for 50

minutes.[1] Alternatively, macerate with constant stirring for 24 hours at room temperature,

protected from light.

Filtration and Centrifugation:

Filter the extract through cheesecloth or a coarse filter paper to remove large debris.

Centrifuge the filtrate at 4000 rpm for 15 minutes to pellet finer particles.
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Concentration (Optional):

Decant the supernatant. To concentrate the extract, evaporate the ethanol under vacuum

using a rotary evaporator at a temperature below 40°C.

The resulting aqueous extract can be used directly or freeze-dried (lyophilized) to obtain a

stable powder.

Final Preparation for HPLC:

Re-dissolve a known weight of the dried extract (or take a known volume of the liquid

extract) in the HPLC mobile phase.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Protocol for HPLC-UV Quantification of Chicoric Acid
This protocol is based on established HPLC methods for the analysis of chicoric acid and other

phenolic compounds in plant extracts.[10][11]

Materials and Equipment:

HPLC system with a UV-Vis or Photodiode Array (PDA) detector

Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

Chicoric acid analytical standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Acetic acid or Formic acid (HPLC grade)

Volumetric flasks and pipettes

Procedure:

Preparation of Mobile Phase:
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Mobile Phase A: Water with 0.1% formic acid (or 2% acetic acid).

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Degas both phases by sonication or vacuum filtration before use. A common isocratic

mobile phase is a mixture of water:acetonitrile:acetic acid (84:14:2 v/v/v).[10]

HPLC Conditions:

Column: C18 reversed-phase (4.6 x 250 mm, 5 µm).

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Column Temperature: 30°C.

Detector Wavelength: 330 nm (for optimal detection of chicoric acid).

Run Time: Approximately 20-30 minutes, depending on the specific column and mobile

phase composition.

Standard Curve Preparation:

Prepare a stock solution of chicoric acid standard (e.g., 1 mg/mL) in the mobile phase.

Perform serial dilutions to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50,

100 µg/mL).

Inject each standard into the HPLC system and record the peak area.

Construct a calibration curve by plotting peak area versus concentration.

Sample Analysis:

Inject the prepared escarole extract solution into the HPLC system.

Identify the chicoric acid peak by comparing its retention time with that of the standard.
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Quantify the amount of chicoric acid in the sample by interpolating its peak area on the

standard calibration curve.

Calculation:

Calculate the concentration of chicoric acid in the original sample (in µg/g of escarole)

using the following formula: Concentration (µg/g) = (C × V) / M Where:

C = Concentration from the calibration curve (µg/mL)

V = Final volume of the extract (mL)

M = Initial mass of the escarole sample (g)
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Caption: Experimental workflow for chicoric acid quantification.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1233730?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chicoric Acid Anti-Inflammatory Signaling

Inflammatory Stimuli (e.g., LPS)

IKK Complex

activates

IκBα

phosphorylates

p50/p65 (NF-κB)

releases

Nucleus

translocates to

Pro-inflammatory Gene Expression
(COX-2, iNOS, TNF-α)

induces

Chicoric Acid

inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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